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Abstract

This technical guide provides a comprehensive overview of 4-Bromo-2-chloro-5-
methylphenol (CAS No: 319473-24-0), a polysubstituted halogenated phenol. Halogenated
phenols are a critical class of intermediates in the synthesis of complex organic molecules,
finding extensive application in the development of pharmaceuticals and agrochemicals.[1] The
specific arrangement of bromo, chloro, and methyl substituents on the phenol ring imparts a
unique set of physicochemical properties and reactivity patterns to this molecule. This
document details the chemical identity, structural elucidation, physicochemical properties, a
plausible synthetic pathway, predicted spectroscopic characteristics, key chemical reactions,
and essential safety and handling protocols for 4-Bromo-2-chloro-5-methylphenol. This guide
is intended for researchers, scientists, and professionals in drug development and fine
chemical synthesis who require a detailed understanding of this compound for its potential use
as a versatile chemical building block.

Chemical Identity and Structure Elucidation
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The systematic IUPAC name for the compound is 4-Bromo-2-chloro-5-methylphenol.
Following IUPAC nomenclature rules for phenols, the carbon atom bearing the hydroxyl (-OH)
group is assigned the number 1 position on the benzene ring.[2] The substituents are then
numbered to give them the lowest possible locants, and listed alphabetically.

The structure is elucidated as follows:
e Phenol: The parent structure is a hydroxyl group attached to a benzene ring.
e Substituents:

o A chloro group (-Cl) is located at position 2.

o Abromo group (-Br) is at position 4.

o A methyl group (-CHs) is at position 5.

This arrangement is confirmed by its registered CAS number, 319473-24-0, and its SMILES
notation: OC1=CC(C)=C(Br)C=C1CL.[3]

Figure 1: Chemical Structure of 4-Bromo-2-chloro-5-methylphenol

Physicochemical Properties

While extensive experimental data for 4-Bromo-2-chloro-5-methylphenol is not widely
published, key properties have been reported by chemical suppliers or can be reliably
predicted. These properties are essential for designing reaction conditions, purification
protocols, and for understanding the compound's pharmacokinetic profile in drug discovery.
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Property Value Source(s)
CAS Number 319473-24-0 [3]
Molecular Formula C7HeBrCIO [3]
Molecular Weight 221.48 g/mol [3]
Appearance Solid (predicted)

Melting Point 70-70.5°C [4]

pKa (predicted) 8.05 [4]

LogP (predicted) 3.3 [5]
Hydrogen Bond Donors 1 [5]
Hydrogen Bond Acceptors 1 [5]

The presence of both a hydroxyl group and halogen atoms influences the compound's polarity
and solubility. It is expected to be sparingly soluble in water but soluble in common organic
solvents like alcohols, ethers, and chlorinated solvents.

Synthesis and Manufacturing

A specific, peer-reviewed synthesis for 4-Bromo-2-chloro-5-methylphenol is not readily
available in the literature. However, a plausible synthetic route can be designed based on the
principles of electrophilic aromatic substitution, considering the directing effects of the
substituents on the aromatic ring. The hydroxyl and methyl groups are activating, ortho-, para-
directing groups, while the halogen atoms are deactivating but still ortho-, para-directing.[6][7]

A logical starting material is 3-methylphenol (m-cresol). The hydroxyl and methyl groups will
cooperatively direct incoming electrophiles to the 2, 4, and 6 positions. A strategic, multi-step
halogenation process is necessary to achieve the desired substitution pattern.

Proposed Synthetic Workflow:

o Chlorination of m-Cresol: The first step would be the selective chlorination of 3-methylphenol.
The -OH group is a powerful activating group, directing the incoming chlorine electrophile
primarily to the ortho and para positions (positions 2, 4, and 6). Reaction with a chlorinating
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agent like sulfuryl chloride (SO2Cl2) can favor monochlorination. The desired intermediate is
2-chloro-5-methylphenol.

¢ Bromination of 2-chloro-5-methylphenol: The second step involves the bromination of the
chlorinated intermediate. The existing hydroxyl and methyl groups, along with the newly
introduced chloro group, will direct the incoming bromine electrophile. The -OH group directs
ortho- and para-, and the -CHs group also directs ortho- and para-. The strongest activation
comes from the -OH group, which will direct the bulky bromine atom to the less sterically
hindered para-position (position 4), yielding the final product, 4-Bromo-2-chloro-5-

3-Methylphenol (m-Cresol)

Chlorination
Reagent: SO2Cl2

methylphenol.

Bromination
Reagent: Brz in Acetic Acid

4-Bromo-2-chloro-5-methylphenol

Click to download full resolution via product page

Figure 2: Proposed Synthetic Pathway for 4-Bromo-2-chloro-5-methylphenol

Protocol Considerations:
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e Reaction Control: Phenols are highly activated towards electrophilic substitution, which can
lead to polysubstitution.[8] Careful control of stoichiometry, temperature, and choice of
solvent is critical to maximize the yield of the desired isomer.

« Purification: The reaction will likely produce a mixture of isomers. Purification by column
chromatography or recrystallization would be necessary to isolate the target compound.

Spectroscopic Characterization (Predicted)

No experimental spectra for 4-Bromo-2-chloro-5-methylphenol are currently available in
public databases. However, its key spectral features can be predicted based on its structure
and data from analogous compounds.

e H NMR:

o Aromatic Protons: Two singlets are expected in the aromatic region (typically  6.5-7.5
ppm). The proton at position 6 (ortho to -OH and meta to -Br) and the proton at position 3
(ortho to -Cl and meta to -OH) would appear as distinct singlets due to the absence of
adjacent protons for coupling.

o Methyl Protons: A singlet corresponding to the three methyl protons (-CHs) would appear
in the upfield region (typically & 2.0-2.5 ppm).

o Hydroxyl Proton: A broad singlet for the phenolic proton (-OH) would be observed, with its
chemical shift being concentration and solvent-dependent (typically  4-7 ppm).

e 13C NMR:
o Seven distinct signals are expected.

o The carbon bearing the hydroxyl group (C1) would be the most downfield among the sp2
carbons (6 ~150-155 ppm).

o The carbons attached to the halogens (C2 and C4) would also be shifted downfield.
o The carbon of the methyl group would appear as an upfield signal (d ~20 ppm).

e IR Spectroscopy:
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o Abroad absorption band in the region of 3200-3600 cm~1 corresponding to the O-H
stretching of the phenolic group.

o C-H stretching vibrations for the aromatic ring and methyl group just above 3000 cm~1.
o C=C stretching vibrations for the aromatic ring in the 1450-1600 cm~! region.
o Strong C-O stretching absorption around 1200 cm™1,

o Characteristic absorptions for C-Cl and C-Br stretches in the fingerprint region (below
1000 cm™Y).

e Mass Spectrometry:

o The molecular ion peak (M+) would show a characteristic isotopic pattern due to the
presence of bromine (7°Br and 8Br in ~1:1 ratio) and chlorine (3°Cl and 3’Cl in ~3:1 ratio).
This would result in a cluster of peaks for the molecular ion at m/z 220, 222, and 224.

Reactivity and Potential Applications

4-Bromo-2-chloro-5-methylphenol possesses multiple reactive sites, making it a valuable
building block in organic synthesis.

Key Reactions

» Reactions of the Hydroxyl Group: The phenolic hydroxyl group can undergo Williamson ether
synthesis to form ethers upon reaction with an alkyl halide in the presence of a base.[9][10] It
can also be acylated to form esters.

» Electrophilic Aromatic Substitution: While the ring is substituted, the remaining C-H positions
(C3 and C6) can potentially undergo further electrophilic substitution, although the
deactivating effect of the halogens makes this less favorable than in simpler phenols.

o Palladium-Catalyzed Cross-Coupling: The carbon-bromine bond at position 4 is a prime site
for Suzuki-Miyaura cross-coupling reactions. This allows for the formation of a new carbon-
carbon bond by reacting the phenol with an organoboron compound in the presence of a
palladium catalyst, a key transformation in the synthesis of biaryl compounds.[11]
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Potential Applications in Drug Discovery and
Agrochemicals

Halogenated organic compounds are of immense interest in medicinal chemistry. The
introduction of halogen atoms can significantly alter a molecule's properties, including:

» Lipophilicity: Affecting cell membrane permeability and absorption.

o Metabolic Stability: Halogens can block sites of metabolic oxidation, increasing the drug's
half-life.

» Binding Affinity: Halogen bonding can contribute to stronger and more specific interactions
with biological targets.

Given these properties, 4-Bromo-2-chloro-5-methylphenol is a promising scaffold or
intermediate for the synthesis of novel bioactive compounds. It can serve as a precursor for
creating libraries of compounds for screening in various therapeutic areas, including oncology,
infectious diseases, and inflammation.[12] Similarly, many commercial herbicides and
fungicides are based on halogenated phenolic structures.[5]

Safety and Handling

As a halogenated phenol, 4-Bromo-2-chloro-5-methylphenol must be handled with
appropriate care.

GHS Hazard Classification

Based on supplier data, the compound is classified with the following GHS hazard statements:

[3]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Recommended Handling Procedures

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles with side shields or a face shield, and a laboratory coat.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of dust or vapors.

» Handling: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale. Wash hands
thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.[3]

» Disposal: Dispose of waste material in accordance with local, regional, and national
regulations.

Conclusion

4-Bromo-2-chloro-5-methylphenol is a specialized chemical intermediate with significant
potential for application in research and development, particularly within the pharmaceutical
and agrochemical sectors. Its polysubstituted structure offers a unique combination of reactivity
and physicochemical properties. While detailed experimental data remains limited, this guide
provides a solid foundation for its use by outlining its structure, properties, a logical synthetic
approach, and critical safety information. As the demand for complex and precisely
functionalized molecules grows, compounds like 4-Bromo-2-chloro-5-methylphenol will
continue to be valuable tools for the modern synthetic chemist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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